L012 sodium

• CAS No.: 143556-24-5
• Product Name: L012 sodium
• Molecular Formula: C13H8ClN4NaO2
• Molecular Weight: 310.67
• IUPAC Name: sodium;8-amino-5-chloro-4-oxo-7-phenyl-3H-pyrido[3,4-d]pyridazin-1-olate
• Standard InChI: InChI=1S/C13H9ClN4O2.Na/c14-11-8-7(12(19)17-18-13(8)20)9(15)10(16-11)6-4-2-1-3-5-6;/h1-5H,15H2,(H,17,19)(H,18,20);/q;+1/p-1
• Standard InChIKey: IGEUYSJHQQCEFP-UHFFFAOYSA-M
• SMILES: C1=CC=C(C=C1)C2=C(C3=C(C(=O)NN=C3[O-])C(=N2)Cl)N.[Na+]
• Appearance: Solid powder
• Description: L012 sodium is a chemiluminescent probe for detecting NAPDH oxidase-derived reactive oxygen and nitrogen species (ROS and RNS).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: L012 sodium salt; L012 sodium; L-012 sodium; L 012 sodium; L 012 sodium salt; L-012 sodium salt
• Reference: 1: Prieto-Lloret J, Snetkov VA, Shaifta Y, Docio I, Connolly MJ, MacKay CE, Knock GA, Ward JPT, Aaronson PI. Role of reactive oxygen species and sulfide-quinone oxoreductase in hydrogen sulfide-induced contraction of rat pulmonary arteries. Am J Physiol Lung Cell Mol Physiol. 2018 Apr 1;314(4):L670-L685. doi: 10.1152/ajplung.00283.2016. Epub 2017 Dec 28. PubMed PMID: 29351439; PubMed Central PMCID: PMC5966778.; 2: Filipowicz N, Momotko M, Boczkaj G, Pawlikowski T, Wanarska M, Cieśliński H. Isolation and Characterization of Phenol-Degrading Psychrotolerant Yeasts. Water Air Soil Pollut. 2017;228(6):210. doi: 10.1007/s11270-017-3391-8. Epub 2017 May 22. PubMed PMID: 28603316; PubMed Central PMCID: PMC5440478.; 3: Cui C, Chen Y, Jiang D, Zhu JJ, Chen HY. Attomole Antigen Detection Using Self-Electrochemiluminous Graphene Oxide-Capped Au@L012 Nanocomposite. Anal Chem. 2017 Feb 21;89(4):2418-2423. doi: 10.1021/acs.analchem.6b04305. Epub 2017 Feb 9. PubMed PMID: 28192953.; 4: Melcher RL, Moerschbacher BM. An improved microtiter plate assay to monitor the oxidative burst in monocot and dicot plant cell suspension cultures. Plant Methods. 2016 Jan 26;12:5. doi: 10.1186/s13007-016-0110-1. eCollection 2016. PubMed PMID: 26819624; PubMed Central PMCID: PMC4729151.; 5: Rezende F, Löwe O, Helfinger V, Prior KK, Walter M, Zukunft S, Fleming I, Weissmann N, Brandes RP, Schröder K. Unchanged NADPH Oxidase Activity in Nox1-Nox2-Nox4 Triple Knockout Mice: What Do NADPH-Stimulated Chemiluminescence Assays Really Detect? Antioxid Redox Signal. 2016 Mar 1;24(7):392-9. doi: 10.1089/ars.2015.6314. Epub 2015 Jun 30. Review. PubMed PMID: 25906178.; 6: Pingel S, Tiyerili V, Mueller J, Werner N, Nickenig G, Mueller C. Thrombin inhibition by dabigatran attenuates atherosclerosis in ApoE deficient mice. Arch Med Sci. 2014 Feb 24;10(1):154-60. doi: 10.5114/aoms.2014.40742. Epub 2014 Feb 23. PubMed PMID: 24701228; PubMed Central PMCID: PMC3953984.; 7: Hoyer FF, Khoury M, Slomka H, Kebschull M, Lerner R, Lutz B, Schott H, Lütjohann D, Wojtalla A, Becker A, Zimmer A, Nickenig G. Inhibition of endocannabinoid-degrading enzyme fatty acid amide hydrolase increases atherosclerotic plaque vulnerability in mice. J Mol Cell Cardiol. 2014 Jan;66:126-32. doi: 10.1016/j.yjmcc.2013.11.013. Epub 2013 Nov 25. PubMed PMID: 24286707.; 8: Ondrackova P, Alexa P, Matiasovic J, Volf J, Faldyna M. Interaction of porcine neutrophils with different strains of enterotoxigenic Escherichia coli. Vet Microbiol. 2012 Nov 9;160(1-2):108-16. doi: 10.1016/j.vetmic.2012.05.010. Epub 2012 May 28. PubMed PMID: 22704243.; 9: Hoyer FF, Steinmetz M, Zimmer S, Becker A, Lütjohann D, Buchalla R, Zimmer A, Nickenig G. Atheroprotection via cannabinoid receptor-2 is mediated by circulating and vascular cells in vivo. J Mol Cell Cardiol. 2011 Dec;51(6):1007-14. doi: 10.1016/j.yjmcc.2011.08.008. Epub 2011 Aug 18. PubMed PMID: 21884703.; 10: Hoyer FF, Albrecht L, Nickenig G, Müller C. Selective inhibition of leukotriene receptor BLT-2 reduces vascular oxidative stress and improves endothelial function in ApoE-/- mice. Mol Cell Biochem. 2012 Jan;359(1-2):25-31. doi: 10.1007/s11010-011-0995-y. Epub 2011 Jul 14. PubMed PMID: 21755457.; 11: Becher UM, Ghanem A, Tiyerili V, Fürst DO, Nickenig G, Mueller CF. Inhibition of leukotriene C4 action reduces oxidative stress and apoptosis in cardiomyocytes and impedes remodeling after myocardial injury. J Mol Cell Cardiol. 2011 Mar;50(3):570-7. doi: 10.1016/j.yjmcc.2010.11.013. Epub 2010 Nov 26. PubMed PMID: 21112334.; 12: Judkins CP, Diep H, Broughton BR, Mast AE, Hooker EU, Miller AA, Selemidis S, Dusting GJ, Sobey CG, Drummond GR. Direct evidence of a role for Nox2 in superoxide production, reduced nitric oxide bioavailability, and early atherosclerotic plaque formation in ApoE-/- mice. Am J Physiol Heart Circ Physiol. 2010 Jan;298(1):H24-32. doi: 10.1152/ajpheart.00799.2009. Epub 2009 Oct 16. PubMed PMID: 19837950.; 13: Mueller CF, Becher MU, Zimmer S, Wassmann S, Keuler B, Nickenig G. Angiotensin II triggers release of leukotriene C4 in vascular smooth muscle cells via the multidrug resistance-related protein 1. Mol Cell Biochem. 2010 Jan;333(1-2):261-7. doi: 10.1007/s11010-009-0227-x. Epub 2009 Aug 15. PubMed PMID: 19685171.; 14: Imada I, Sato EF, Kira Y, Inoue M. Effect of CoQ homologues on reactive oxygen generation by mitochondria. Biofactors. 2008;32(1-4):41-8. PubMed PMID: 19096099.; 15: Jabs A, Göbel S, Wenzel P, Kleschyov AL, Hortmann M, Oelze M, Daiber A, Münzel T. Sirolimus-induced vascular dysfunction. Increased mitochondrial and nicotinamide adenosine dinucleotide phosphate oxidase-dependent superoxide production and decreased vascular nitric oxide formation. J Am Coll Cardiol. 2008 Jun 3;51(22):2130-8. doi: 10.1016/j.jacc.2008.01.058. PubMed PMID: 18510959.; 16: Mueller CF, Wassmann K, Widder JD, Wassmann S, Chen CH, Keuler B, Kudin A, Kunz WS, Nickenig G. Multidrug resistance protein-1 affects oxidative stress, endothelial dysfunction, and atherogenesis via leukotriene C4 export. Circulation. 2008 Jun 3;117(22):2912-8. doi: 10.1161/CIRCULATIONAHA.107.747667. Epub 2008 May 27. PubMed PMID: 18506003.; 17: Kadomura K, Naruse S, Sugihara S, Yamaguchi K, Oda T. Production of reactive oxygen species (ROS) by various marine fish species during the larval stage. Biosci Biotechnol Biochem. 2007 Aug;71(8):2029-33. Epub 2007 Aug 7. PubMed PMID: 17690462.; 18: Ambasta RK, Schreiber JG, Janiszewski M, Busse R, Brandes RP. Noxa1 is a central component of the smooth muscle NADPH oxidase in mice. Free Radic Biol Med. 2006 Jul 15;41(2):193-201. Epub 2006 Jan 30. PubMed PMID: 16814099.
• PubChem Compound: 154730618
• Last Modified: Nov 11 2021